3-Nitrobenzaldehyde [5-(4-isopropylbenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone

• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol
• IUPAC Name: (2E,5Z)-2-[(E)-(3-nitrophenyl)methylidenehydrazinylidene]-5-[(4-propan-2-ylphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H18N4O3S/c1-13(2)16-8-6-14(7-9-16)11-18-19(25)22-20(28-18)23-21-12-15-4-3-5-17(10-15)24(26)27/h3-13H,1-2H3,(H,22,23,25)/b18-11-,21-12+
• InChI Key: XFQCWHBJPMQLPO-YWCFWNIMSA-N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C\2/C(=O)N/C(=N\N=C\C3=CC(=CC=C3)[N+](=O)[O-])/S2
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=C2C(=O)NC(=NN=CC3=CC(=CC=C3)[N+](=O)[O-])S2

Description

3-Nitrobenzaldehyde [5-(4-isopropylbenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone is a complex organic compound with the molecular formula C20H18N4O3S and a molar mass of 394.44692 g/mol This compound is known for its unique structural features, which include a nitrobenzaldehyde moiety and a thiazolidinone ring system

Preparation Methods

The synthesis of 3-Nitrobenzaldehyde [5-(4-isopropylbenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone typically involves the condensation of 3-nitrobenzaldehyde with a thiazolidinone derivative under specific reaction conditions . The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as ethanol or methanol, at elevated temperatures. Industrial production methods may involve more advanced techniques, such as continuous flow synthesis, to enhance yield and purity.

Chemical Reactions Analysis

3-Nitrobenzaldehyde [5-(4-isopropylbenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone undergoes various chemical reactions, including:

Oxidation: The nitro group can be oxidized to form nitro derivatives.

Reduction: The nitro group can be reduced to an amine group under specific conditions.

Substitution: The aldehyde group can participate in nucleophilic substitution reactions. Common reagents used in these reactions include hydrogen gas for reduction, nitric acid for oxidation, and various nucleophiles for substitution reactions.

Scientific Research Applications

This compound has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: It is used in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 3-Nitrobenzaldehyde [5-(4-isopropylbenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric site, thereby preventing substrate binding and catalysis. Additionally, it can interact with cellular receptors to modulate signaling pathways involved in inflammation and microbial growth .

Comparison with Similar Compounds

3-Nitrobenzaldehyde [5-(4-isopropylbenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone can be compared with other similar compounds, such as:

• 4-Nitrobenzaldehyde [5-(4-isopropylbenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone
• 3-Nitrobenzaldehyde [5-(4-methylbenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone
• 3-Nitrobenzaldehyde [5-(4-chlorobenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone These compounds share similar structural features but differ in the substituents on the benzylidene moiety, which can influence their chemical reactivity and biological activity .